Cas no 1852671-67-0 (3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one)

3-[2-(3-Amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core linked to a 3-amino-5-methyl-1H-pyrazole moiety via an ethyl spacer. This structure confers versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The presence of both amino and carbonyl functional groups enhances its reactivity, enabling selective modifications for targeted drug design. Its stable pyrrolidinone framework and pyrazole ring contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability. The compound’s well-defined synthetic route ensures high purity and reproducibility, making it a reliable building block for research and development in medicinal chemistry.
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one structure
1852671-67-0 structure
Product name:3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
CAS No:1852671-67-0
MF:C10H16N4O
MW:208.260241508484
CID:6224192
PubChem ID:165749942

3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
    • 1852671-67-0
    • EN300-1109756
    • Inchi: 1S/C10H16N4O/c1-7-6-9(11)13-14(7)5-3-8-2-4-12-10(8)15/h6,8H,2-5H2,1H3,(H2,11,13)(H,12,15)
    • InChI Key: PKTWRAUWGHYLRR-UHFFFAOYSA-N
    • SMILES: O=C1C(CCN2C(C)=CC(N)=N2)CCN1

Computed Properties

  • Exact Mass: 208.13241115g/mol
  • Monoisotopic Mass: 208.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.9Ų
  • XLogP3: 0

3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1109756-0.1g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0 95%
0.1g
$993.0 2023-10-27
Enamine
EN300-1109756-5.0g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0
5g
$4349.0 2023-06-10
Enamine
EN300-1109756-1g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0 95%
1g
$1129.0 2023-10-27
Enamine
EN300-1109756-5g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0 95%
5g
$3273.0 2023-10-27
Enamine
EN300-1109756-0.5g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0 95%
0.5g
$1084.0 2023-10-27
Enamine
EN300-1109756-0.25g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0 95%
0.25g
$1038.0 2023-10-27
Enamine
EN300-1109756-10.0g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0
10g
$6450.0 2023-06-10
Enamine
EN300-1109756-10g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0 95%
10g
$4852.0 2023-10-27
Enamine
EN300-1109756-1.0g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0
1g
$1500.0 2023-06-10
Enamine
EN300-1109756-0.05g
3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
1852671-67-0 95%
0.05g
$948.0 2023-10-27

3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one Related Literature

Additional information on 3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one

Comprehensive Overview of 3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one (CAS No. 1852671-67-0)

3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one, with the CAS number 1852671-67-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrrolidin-2-one core with a 3-amino-5-methyl-1H-pyrazole moiety, making it a versatile intermediate for drug discovery and development. Its synthetic versatility and potential biological activity have positioned it as a subject of interest in modern medicinal chemistry.

The growing demand for heterocyclic compounds in drug design has amplified the relevance of 3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine. The compound’s structural motifs are frequently explored in the context of neurodegenerative diseases and metabolic disorders, reflecting broader industry priorities.

From a synthetic perspective, the CAS 1852671-67-0 compound exemplifies advancements in green chemistry and atom-efficient synthesis. Its scalable production methods are often discussed in forums focusing on sustainable pharmaceutical manufacturing, a hot topic among environmentally conscious stakeholders. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, a common query among quality control professionals.

The 3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one scaffold also intersects with AI-driven drug discovery, a trending theme in 2024. Computational models frequently utilize its molecular descriptors to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), addressing frequent searches about in silico screening optimization. This synergy between experimental and virtual research underscores its multidisciplinary appeal.

In regulatory contexts, the compound’s non-hazardous classification facilitates its adoption in global markets, a point often highlighted in regulatory compliance discussions. Its stability under standard storage conditions (room temperature, dry environments) further enhances its practicality for industrial use, as noted in material safety data sheets (MSDS) analyses.

Looking ahead, the derivative potential of CAS 1852671-67-0 remains a focal point. Innovations in crystallography and salt formation techniques could unlock new polymorphic forms, answering frequent inquiries about intellectual property expansion in pharma. As the scientific community prioritizes targeted therapies, this compound’s role in small-molecule drug development is poised to grow.

For suppliers and distributors, 3-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one represents a high-value niche product. Market analyses often cite its supply chain resilience and custom synthesis options, catering to bespoke research needs. These aspects align with search trends around bulk API procurement and contract research organizations (CROs).

In summary, 1852671-67-0 embodies the intersection of innovative chemistry and applied life sciences. Its multifaceted applications—from lead compound optimization to process chemistry—ensure its enduring relevance in both academic and industrial settings, resonating with today’s emphasis on translational research.

Recommend Articles

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD